Ethyl (2R)-2-Amino-4-cyclohexylbutanoate hydrochloride
Overview
Description
The description of a compound typically includes its IUPAC name, molecular formula, and structure. It may also include its appearance and any distinctive characteristics .
Synthesis Analysis
The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. The synthesis process can be analyzed by looking at the reaction mechanisms, the reagents used, the conditions under which the reactions occur, and the yield of the product .Molecular Structure Analysis
The molecular structure of a compound can be analyzed using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques provide information about the connectivity of atoms in the molecule, the presence of functional groups, and the stereochemistry of the molecule .Chemical Reactions Analysis
The chemical reactions of a compound can be studied by performing experiments under different conditions and observing the products formed. This can provide information about the reactivity of the compound and its potential uses .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, stability, and reactivity. These properties can be determined experimentally and can provide important information about how the compound behaves under different conditions .Scientific Research Applications
- Field : Chemical and Molecular Sciences .
- Application : Microreactors are used to intensify chemical processes due to improved flow regimes, mass and heat transfer .
- Methods : The effect of the volume flow rate on reactor performance in different reactors was investigated .
- Results : The reactor system with a T-shaped reactor shows good performance only at high flow rates, while the experimental setups with the interdigital and the chicane microreactors yield good performance throughout the whole range of volume flow rates .
- Field : Molecular and Translational Medicine .
- Application : A compound obtained from the derivatization of the natural compound celastrol was synthesized .
- Methods : This derivative is connected to PEG azide moiety through an amide linkage. The linkage was achieved through the activation of the carboxylic acid using HOBt/EDC .
- Results : Computational investigations were conducted to forecast the binding mode between the synthesized compound and sarco-endoplasmic reticulum (SR) Ca2+ transport ATPase (SERCA), a known target for the development of novel therapeutics for rheumatoid arthritis .
Microreactor Studies
Derivatization of Natural Compounds
- Field : Food Science and Cosmetology .
- Application : L-Cysteine ethyl ester hydrochloride is widely used in food additive, cosmetic .
- Methods : The compound is added to food and cosmetic products to enhance their properties .
- Results : The addition of L-Cysteine ethyl ester hydrochloride improves the quality of food and cosmetic products .
- Field : Pharmacology .
- Application : The synthesized compound was assessed for its drug-likeness by predicting its pharmacokinetic properties .
- Methods : Computational investigations were conducted to forecast the binding mode between the synthesized compound and sarco-endoplasmic reticulum (SR) Ca2+ transport ATPase (SERCA), a known target for the development of novel therapeutics for rheumatoid arthritis .
- Results : The drug-likeness of the synthesized compound was assessed by predicting its pharmacokinetic properties .
Food Additive and Cosmetic Applications
Drug Discovery
- Field : Chemical and Molecular Sciences .
- Application : Microreactors are used to intensify chemical processes due to improved flow regimes, mass and heat transfer .
- Methods : The effect of the volume flow rate on reactor performance in different reactors was investigated .
- Results : The reactor system with a T-shaped reactor shows good performance only at high flow rates, while the experimental setups with the interdigital and the chicane microreactors yield good performance throughout the whole range of volume flow rates .
- Field : Pharmaceutical Sciences .
- Application : L-Cysteine ethyl ester hydrochloride is widely used in the pharmaceutical area .
- Methods : The compound is added to pharmaceutical products to enhance their properties .
- Results : The addition of L-Cysteine ethyl ester hydrochloride improves the quality of pharmaceutical products .
Chemical Process Intensification
Pharmaceutical Area
Safety And Hazards
Future Directions
properties
IUPAC Name |
ethyl (2R)-2-amino-4-cyclohexylbutanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO2.ClH/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10;/h10-11H,2-9,13H2,1H3;1H/t11-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPPVARHUGJVMMH-RFVHGSKJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CCC1CCCCC1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H](CCC1CCCCC1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl (2R)-2-Amino-4-cyclohexylbutanoate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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